Cas no 2167647-89-2 ({2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonyl chloride)

• Product Name: {2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonyl chloride
• CAS No: 2167647-89-2
• MF: C₉H₁₅ClO₃S₂
• MW: 270.796599626541
• CID: 6106685
• PubChem ID: 165505407
• Update Time: 2025-06-10

{2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonyl chloride
• EN300-1478814
• 2167647-89-2
• {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C9H15ClO3S2/c10-15(11,12)7-8-9(1-4-13-8)2-5-14-6-3-9/h8H,1-7H2
• InChI Key： MWTQVAQZESNBHU-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CCSCC2)CCO1)(=O)=O

Computed Properties

• Exact Mass: 270.0151144g/mol
• Monoisotopic Mass: 270.0151144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77Ų

Additional information on {2-oxa-8-thiaspiro4.5decan-1-yl}methanesulfonyl chloride

Comprehensive Overview of {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS No. 2167647-89-2)

The compound {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS No. 2167647-89-2) is a specialized sulfonyl chloride derivative with a unique spirocyclic structure, combining oxygen and sulfur heteroatoms in its framework. This structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmaceutical scaffolds and functional materials. Its methanesulfonyl chloride moiety is highly reactive, enabling efficient derivatization in peptide coupling, polymer chemistry, and catalysis.

Recent trends in drug discovery highlight the demand for spirocyclic compounds due to their 3D complexity and enhanced bioavailability. Researchers are actively exploring {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the industry's focus on precision medicine. Its thioether linkage also attracts attention in bioconjugation, a technique critical for ADC (Antibody-Drug Conjugate) development.

From a synthetic chemistry perspective, the compound's spiro[4.5]decane core offers steric control, which is pivotal for asymmetric synthesis. Laboratories frequently search for "CAS 2167647-89-2 supplier" or "spirocyclic sulfonyl chloride applications," reflecting its niche yet growing relevance. Analytical challenges, such as NMR characterization of its conformational isomers, are frequently discussed in forums, underscoring the need for advanced spectroscopic techniques.

Environmental and green chemistry considerations are reshaping how such intermediates are handled. Innovations in solvent-free reactions and catalytic recycling methods are being tested to minimize waste during its use. The compound's stability under aqueous conditions is another hot topic, especially for researchers developing water-compatible reagents.

In material science, {2-oxa-8-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride is investigated for surface functionalization of nanoparticles and MOFs (Metal-Organic Frameworks). Its dual electrophilic sites allow covalent anchoring of ligands, which is crucial for designing sensors and catalysts. Queries like "thiaspiro compound conductivity" or "sulfonyl chloride MOF modification" indicate cross-disciplinary interest.

Regulatory compliance remains a key concern. While not classified as hazardous under major REACH or OSHA guidelines, proper storage protocols (e.g., anhydrous conditions) are emphasized in safety data sheets. The compound's patent landscape reveals applications in OLED materials and lithium-ion battery electrolytes, areas with high commercial potential.

Future directions include optimizing its scale-up synthesis and exploring enantioselective variants. With the rise of AI-assisted molecular design, computational studies on its conformational energy profiles could unlock new applications. As sustainability gains traction, bio-based routes to synthesize its spirocyclic backbone may emerge, aligning with circular economy principles.